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Compound of Interest

Compound Name: Regadenoson Hydrate

Cat. No.: B610434 Get Quote

Ensuring the safe and compliant disposal of Regadenoson Hydrate is paramount for

protecting personnel and the environment. This guide provides essential information for

researchers, scientists, and drug development professionals on the proper handling and

disposal procedures for this pharmaceutical compound. Due to conflicting hazard information in

available safety data sheets, a conservative approach, treating Regadenoson Hydrate as a

hazardous waste, is strongly recommended.

Immediate Safety and Handling Precautions
Regadenoson Hydrate is a potent pharmacological agent. Some safety data sheets (SDS)

classify it as potentially fatal if swallowed, inhaled, or in contact with skin, and may cause

damage to organs.[1][2] Therefore, strict adherence to safety protocols is crucial.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat or other protective clothing is required.

Respiratory Protection: If handling the powdered form or creating aerosols, a respirator may

be necessary.

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air immediately.

Ingestion: Seek immediate medical attention.

Step-by-Step Disposal Procedure
The disposal of Regadenoson Hydrate should be managed in accordance with all applicable

federal, state, and local regulations for hazardous pharmaceutical waste. The U.S.

Environmental Protection Agency (EPA) regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[3][4][5]

Waste Identification:

Treat all unused, expired, or contaminated Regadenoson Hydrate, including empty vials

and syringes, as hazardous pharmaceutical waste. While not specifically listed as an EPA

hazardous waste, its toxicological properties warrant this classification.

Segregation and Collection:

Collect Regadenoson Hydrate waste in a designated, properly labeled, leak-proof, and

sealed hazardous waste container.

Do not mix with non-hazardous waste.

Labeling:

The container must be clearly labeled as "Hazardous Waste" and include the name

"Regadenoson Hydrate." Other information required by your institution's hazardous

waste management plan should also be included.

Storage:

Store the sealed hazardous waste container in a secure, designated area away from

incompatible materials. Follow your institution's guidelines for hazardous waste storage.
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Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

The recommended method of disposal for hazardous pharmaceutical waste is incineration

in a permitted hazardous waste incinerator.

Never dispose of Regadenoson Hydrate down the drain or in the regular trash. Flushing

pharmaceuticals can lead to environmental contamination.

Data Presentation: Regulatory and Safety Overview
Parameter Information Source

Hazard Classification

GHS: Acute Toxicity (Oral,

Dermal, Inhalation), Specific

Target Organ Toxicity

Primary Disposal Route
Incineration via a licensed

hazardous waste facility

Regulatory Framework
EPA Resource Conservation

and Recovery Act (RCRA)

Prohibited Disposal Methods
Flushing down the sewer,

disposal in regular trash

Experimental Protocols Referenced
This guidance is based on established best practices for the disposal of hazardous

pharmaceutical waste as outlined by regulatory bodies and safety data sheets. No specific

experimental protocols for the disposal of Regadenoson Hydrate were cited in the search

results. The procedures provided are derived from general chemical and pharmaceutical waste

management principles.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Regadenoson Hydrate waste.
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Caption: Decision workflow for the proper disposal of Regadenoson Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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